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Azane hydroiodide performance In
pharmaceutical applications

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Azane;hydroiodide

CAS No.: 12027-06-4

Cat. No.: S579035

Chemical Identity and a Pharmaceutical Application

The table below summarizes the basic information for Azane hydroiodide, which is more commonly known

as Ammonium iodide.

Property Description

Chemical Name Azane; hydroiodide [1]

Common Name Ammonium iodide [1]

CAS No. 12027-06-4 [1]

Molecular Formula NHg4l [1]

Appearance White crystalline powder [1]

Key Application Dual-functional reagent in copper-mediated cyanation reactions [1]

Azane hydroiodide (Ammonium iodide) serves as a dual-functional reagent in copper-mediated reactions

for synthesizing nitriles from aryl boronic acids, organosilanes, and electron-rich arenes [1]. It provides both
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the iodide source for an initial iodination step and the nitrogen atom for the final cyano group (-C=N), using

DMF as the carbon source [1].

The diagram below illustrates this two-step reaction mechanism.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtl’;taer;o, CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 3/3 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s579035?utm_src=pdf-bulk
https://www.smolecule.com/products/s579035?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

